1-(2-Bromo-5-(trifluoromethyl)phenyl)piperazine

• Molecular Formula: C11H12BrF3N2
• Molecular Weight: 309.13 g/mol
• IUPAC Name: 1-[2-bromo-5-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C11H12BrF3N2/c12-9-2-1-8(11(13,14)15)7-10(9)17-5-3-16-4-6-17/h1-2,7,16H,3-6H2
• InChI Key: NTJJSZDDOGQCMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=CC(=C2)C(F)(F)F)Br

Description

1-(2-Bromo-5-(trifluoromethyl)phenyl)piperazine is a useful research compound. Its molecular formula is C11H12BrF3N2 and its molecular weight is 309.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2 g (8 mmol) 1-Bromo-2-fluoro-4-trifluoromethyl-benzene and 2.13 g (25 mmol) piperazine in 2 ml N,N-dimethylacetamide was heated to 100° C. for 2 h and subsequently all volatiles were removed under vacuum. The residue was purified by flash column chromatography on silica eluting with DCM/methanol/1% NH3 aq. to yield 0.765 g (37%) of the title compound as colourless oil.